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Compound of Interest

Compound Name: (Ethylenedioxy)dimethanol

Cat. No.: B009804 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling and disposal of (Ethylenedioxy)dimethanol, a compound that requires careful

management due to its potential hazards. By adhering to these protocols, you can minimize

risks and maintain a secure workspace.

Hazard Identification and Personal Protective
Equipment (PPE)
(Ethylenedioxy)dimethanol is classified as harmful if swallowed, causes skin irritation, and

can lead to serious eye damage.[1][2] Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory to prevent exposure.

Recommended Personal Protective Equipment:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b009804?utm_src=pdf-interest
https://www.benchchem.com/product/b009804?utm_src=pdf-body
https://www.benchchem.com/product/b009804?utm_src=pdf-body
https://www.farnell.com/datasheets/503019.pdf
https://www.guidechem.com/msds/3586-55-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles.

To prevent eye contact which

can cause serious damage.[1]

[2]

Hand Protection Protective gloves (e.g., nitrile).
To avoid skin irritation from

direct contact.[1][3]

Skin Protection

Protective clothing; fire/flame

resistant and impervious

clothing may be necessary in

certain situations.[1][4]

To prevent skin contact and

contamination of personal

clothing.[4]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. In case of brief

exposure or low pollution, a

respiratory filter device may be

used. For firefighting, a self-

contained breathing apparatus

is necessary.[1][5][6]

To avoid inhalation of aerosols

or vapors, especially in poorly

ventilated areas.[4]

Operational Plan for Safe Handling
A systematic approach to handling (Ethylenedioxy)dimethanol is crucial. The following step-

by-step operational plan ensures that all safety measures are in place before, during, and after

the handling process.

1. Preparation:

Ventilation: Always handle (Ethylenedioxy)dimethanol in a well-ventilated area to prevent

the accumulation of vapors.[4][5]

PPE Inspection: Before starting any work, inspect all PPE for integrity. Ensure gloves have

no perforations and safety glasses are free from cracks.

Emergency Equipment: Locate and ensure the functionality of the nearest emergency

shower and eyewash station.
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2. Handling:

Avoid Contact: Take precautions to avoid direct contact with the substance.[1] Do not eat,

drink, or smoke in the handling area.[2][4]

Transfer: When transferring the chemical, use appropriate tools to minimize the generation of

aerosols.

Storage: Store in a cool, well-ventilated area in its original, tightly closed container.[1][4]

Keep it away from foodstuffs and incompatible materials such as strong oxidizing and

reducing agents.[1]

3. Post-Handling:

Decontamination: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1][4]

Clothing: If clothing becomes contaminated, remove it immediately and wash it before reuse.

[4]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do so. Seek immediate medical attention.[1]

[4]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

plenty of soap and water. If skin irritation occurs, seek medical advice.[1][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[4]
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Spill Cleanup: For spills, collect and arrange for disposal. Use spark-proof tools and

explosion-proof equipment. Adhered or collected material should be promptly disposed of in

accordance with regulations.[4]

Disposal Plan
Proper disposal of (Ethylenedioxy)dimethanol and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste (Ethylenedioxy)dimethanol in a suitable, closed, and clearly labeled

container.

2. Disposal Method:

The material can be disposed of by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[4]

Do not dispose of the chemical into drains or rivers.[1]

3. Container Disposal:

Containers can be triple-rinsed (or the equivalent) and then offered for recycling or

reconditioning.[4]

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for (Ethylenedioxy)dimethanol.
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Parameter Value Reference

CAS Number 3586-55-8 [2][4]

EC Number 222-720-6 [2][4]

Molecular Formula C4H10O4 [2][4]

Molecular Weight 122.12 g/mol [2][4]

Boiling Point 158.8 °C [4]

Melting Point -76.5 °C [4]

Workplace Exposure Limit

(Germany)
0.15 ppm (0.76 mg/m³) [6]

Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of

(Ethylenedioxy)dimethanol, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of (Ethylenedioxy)dimethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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